Cas no 866874-13-7 (Quinoline, 8-chloro-, 1-oxide)

• Product Name: Quinoline, 8-chloro-, 1-oxide
• CAS No: 866874-13-7
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 4261752
• PubChem ID: 12171007
• Update Time: 2025-04-24

Quinoline, 8-chloro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-chloro-, 1-oxide
• 8-chloroquinoline-N-oxide
• SCHEMBL3137043
• 8-Chloroquinoline 1-oxide
• 866874-13-7

• Inchi： 1S/C9H6ClNO/c10-8-5-1-3-7-4-2-6-11(12)9(7)8/h1-6H
• InChI Key： XDEHTDWBIXZJGR-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C(C=CC=C2Cl)=CC=C1

Computed Properties

• Exact Mass: 179.0137915Da
• Monoisotopic Mass: 179.0137915Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.5Ų